Cas no 1270585-50-6 (1-(4-Chloro-3-methylphenyl)propan-1-ol)

• Product Name: 1-(4-Chloro-3-methylphenyl)propan-1-ol
• CAS No: 1270585-50-6
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• MDL: MFCD11521262
• CID: 5207385
• Update Time: 2026-03-06

1-(4-Chloro-3-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)propan-1-ol
• 1-(4-Chloro-3-methylphenyl)-1-propanol
• SB84838
• 1-(4-Chloro-3-methylphenyl)propan-1-ol

• MDL： MFCD11521262
• Inchi： 1S/C10H13ClO/c1-3-10(12)8-4-5-9(11)7(2)6-8/h4-6,10,12H,3H2,1-2H3
• InChI Key： SXFNWOTWXBMMFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C(CC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-Chloro-3-methylphenyl)propan-1-ol

Comprehensive Guide to 1-(4-Chloro-3-methylphenyl)propan-1-ol (CAS No. 1270585-50-6): Properties, Applications, and Market Insights

1-(4-Chloro-3-methylphenyl)propan-1-ol (CAS No. 1270585-50-6) is an organic compound with significant relevance in pharmaceutical and chemical research. This aromatic alcohol, characterized by its chloro and methyl substituents, has garnered attention for its versatile applications in synthetic chemistry and drug development. With the increasing demand for specialized intermediates in the pharmaceutical industry, understanding the properties and uses of 1-(4-Chloro-3-methylphenyl)propan-1-ol is essential for researchers and industry professionals.

The molecular structure of 1-(4-Chloro-3-methylphenyl)propan-1-ol features a propanol chain attached to a chlorinated and methylated benzene ring. This unique arrangement contributes to its reactivity and solubility, making it a valuable building block in organic synthesis. Researchers often explore its potential as a precursor for more complex molecules, particularly in the development of bioactive compounds. The presence of the chloro and methyl groups enhances its utility in regioselective reactions, a topic of growing interest in modern synthetic chemistry.

One of the most prominent applications of 1-(4-Chloro-3-methylphenyl)propan-1-ol is in the pharmaceutical sector, where it serves as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural features allow for further functionalization, enabling the creation of molecules with targeted biological activities. Recent studies have highlighted its role in the development of anti-inflammatory and antimicrobial agents, aligning with the global focus on combating drug-resistant pathogens. The compound's compatibility with various coupling reactions, such as Suzuki-Miyaura and Heck reactions, further expands its utility in drug discovery.

In addition to its pharmaceutical applications, 1-(4-Chloro-3-methylphenyl)propan-1-ol is also employed in agrochemical research. The compound's aromatic core and functional groups make it a suitable candidate for designing novel pesticides and herbicides. With the agricultural industry seeking eco-friendly alternatives to traditional chemicals, researchers are investigating derivatives of 1-(4-Chloro-3-methylphenyl)propan-1-ol for their potential to enhance crop protection while minimizing environmental impact.

The synthesis of 1-(4-Chloro-3-methylphenyl)propan-1-ol typically involves the reduction of the corresponding ketone or the Grignard reaction of appropriate aryl halides. Advances in catalytic methods, such as asymmetric hydrogenation, have improved the efficiency and selectivity of its production. These developments are particularly relevant in the context of green chemistry, where reducing waste and optimizing energy use are critical considerations. The compound's synthesis pathways are frequently discussed in academic literature, reflecting its importance in organic chemistry education and industrial processes.

Market trends indicate a steady demand for 1-(4-Chloro-3-methylphenyl)propan-1-ol, driven by its applications in pharmaceuticals and agrochemicals. The compound's CAS No. 1270585-50-6 is often searched in chemical databases by researchers and procurement specialists. Suppliers and manufacturers are increasingly focusing on scalable and sustainable production methods to meet this demand. Regulatory compliance, particularly in regions with stringent chemical safety laws, is another key factor influencing the market dynamics of this compound.

From a safety perspective, 1-(4-Chloro-3-methylphenyl)propan-1-ol requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material under most regulatory frameworks, handling it with care is recommended to avoid potential irritation or exposure. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe storage and handling, ensuring compliance with workplace safety standards.

In summary, 1-(4-Chloro-3-methylphenyl)propan-1-ol (CAS No. 1270585-50-6) is a versatile and valuable compound in synthetic chemistry, with significant applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a focal point for researchers exploring new synthetic routes and bioactive molecules. As the chemical industry continues to evolve, the demand for specialized intermediates like 1-(4-Chloro-3-methylphenyl)propan-1-ol is expected to grow, underscoring its importance in both academic and industrial settings.